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Compound of Interest

Compound Name: 3-Aminopyridine

Cat. No.: B7737350 Get Quote

Essential Safety and Handling Guide for 3-
Aminopyridine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Aminopyridine in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure the safe and effective

use of this compound.

Properties and Hazards of 3-Aminopyridine
3-Aminopyridine is a toxic organic compound that requires careful handling to prevent

exposure.[1] It is crucial to be aware of its physical properties and associated hazards.
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Property Value

CAS Number 462-08-8[2][3]

Molecular Formula C5H6N2[3][4]

Molecular Weight 94.12 g/mol [3][4]

Appearance Colorless to light yellow crystalline solid[1]

Melting Point 60-63 °C

Boiling Point 248 °C

Solubility Soluble in water[1][5]

GHS Hazard Statements
H301, H311, H331, H315, H319, H335, H373[2]

[3]

Hazard Summary:

Toxic: Toxic if swallowed, in contact with skin, or if inhaled.[2][3][6]

Irritant: Causes serious eye irritation and skin irritation.[2][5][6] May cause respiratory

irritation.[2][3][6]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.[3]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[5]

Personal Protective Equipment (PPE) Protocol
Strict adherence to the following PPE guidelines is mandatory to prevent exposure.
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Double-gloving is

recommended.[4][5]

To prevent skin contact and

absorption, which can cause

toxicity and irritation.[2]

Eye and Face Protection

ANSI-approved safety glasses

or chemical splash goggles.[4]

[5] A face shield should be

worn when there is a splash

hazard.[3][5]

To protect eyes from dust

particles and splashes,

preventing serious irritation.[2]

[7]

Skin and Body Protection

A fully buttoned laboratory

coat, full-length pants, and

closed-toe shoes are required.

[4][5] For larger quantities or

high-risk operations, a flame-

retardant, antistatic protective

suit is recommended.

To prevent accidental skin

exposure.[7]

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood.[7] If dust is generated

and a fume hood is not

available, a NIOSH/MSHA or

European Standard EN 149

approved respirator with a P3

filter is required.[4]

To avoid inhalation of toxic

dust, which can cause

respiratory tract irritation and

systemic poisoning.[1][2][7]

Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural steps for the safe handling of 3-Aminopyridine from

preparation to disposal.

Preparation
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Risk Assessment: Before starting any work, perform a thorough risk assessment for the

specific experimental conditions.[7]

Fume Hood: Ensure a certified chemical fume hood is operational and available for use.[7]

Gather Materials: Assemble all necessary PPE and ensure it is in good condition.[7]

Emergency Plan: Have an emergency plan in place, and ensure access to an eyewash

station and safety shower.[4][5]

Handling
Work Area: Conduct all manipulations of 3-Aminopyridine within a chemical fume hood to

minimize inhalation exposure.[7]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory area where 3-
Aminopyridine is handled.[2][5][6] Wash hands thoroughly after handling the compound.[5]

[6]

Dispensing: When dispensing, ground and secure containers to prevent static discharge.[5]

Avoid the formation of dust and aerosols.[3][7] Use the smallest practical quantity for the

experiment.[7]

Container Management: Keep containers of 3-Aminopyridine tightly closed when not in

use.[2][7]

Storage
Conditions: Store in a cool, dry, and well-ventilated area.[1][5] The storage temperature

should be maintained below 30°C.[1]

Security: Store in a locked-up area accessible only to authorized personnel.[5]

Incompatibilities: Store away from strong oxidizing agents, strong acids, acid chlorides, and

acid anhydrides.[1][5]

Disposal Plan
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Waste Collection: All waste containing 3-Aminopyridine must be collected in a designated,

properly labeled, and sealed hazardous waste container.[6] Do not mix with other waste

streams.

Disposal Route: Dispose of hazardous waste through your institution's environmental health

and safety (EHS) office, following all local, regional, and national regulations.[5][6]

Contaminated PPE: Properly remove and dispose of all contaminated PPE as hazardous

waste.[3]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes.[5] Remove contact lenses if

present and easy to do. Continue rinsing.[5]

Seek immediate medical attention from an

ophthalmologist.

Skin Contact

Immediately take off all contaminated clothing.

[5] Wash the affected area with plenty of soap

and water for at least 15 minutes.[5] Seek

immediate medical attention.[5]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[2] If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[2]

Ingestion

Rinse mouth with water.[2][5] Do NOT induce

vomiting.[6] Immediately call a POISON

CENTER or doctor.[2][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b7737350?utm_src=pdf-body
https://www.suvchemlaboratorychemicals.com/uploads/A0021900500-462-08-8.pdf
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.suvchemlaboratorychemicals.com/uploads/A0021900500-462-08-8.pdf
https://www.cdhfinechemical.com/images/product/msds/37_487687118_3-AminoPyridine-CASNO-462-08-8-MSDS.pdf
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-3AMINOPYRIDINE-CASNO-462-08-1075B-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-3AMINOPYRIDINE-CASNO-462-08-1075B-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-3AMINOPYRIDINE-CASNO-462-08-1075B-EN.aspx
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.suvchemlaboratorychemicals.com/uploads/A0021900500-462-08-8.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-3AMINOPYRIDINE-CASNO-462-08-1075B-EN.aspx
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Workflow
The following diagram outlines the procedural flow for responding to a 3-Aminopyridine spill.

Workflow for 3-Aminopyridine Spill Response

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size

Small Spill

Is it manageable?

Large Spill

Is it large or unmanageable?

Don Appropriate PPE:
- Respirator

- Double Gloves
- Goggles & Face Shield

- Protective Clothing

Yes

Contact EHS/Emergency
Responders Immediately

Yes

Contain Spill with Inert
Absorbent Material

(e.g., sand, vermiculite)

Carefully Collect Material
into a Labeled Hazardous

Waste Container

Decontaminate Spill Area

Dispose of Waste and
Contaminated PPE via EHS

Secure the Area
Wait for Responders
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Click to download full resolution via product page

Caption: Logical workflow for responding to a 3-Aminopyridine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

